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Compound of Interest

Compound Name: Cy5-PEG2-TCO4

Cat. No.: B12376150 Get Quote

This technical guide provides a comprehensive overview of the chemical properties,

specifications, and applications of Cy5-PEG2-TCO, a fluorescent probe designed for advanced

bioorthogonal labeling and imaging. This document is intended for researchers, scientists, and

drug development professionals working in the fields of chemical biology, molecular imaging,

and targeted therapeutics.

Introduction
Cy5-PEG2-TCO is a bioorthogonal labeling reagent that combines a bright, far-red cyanine dye

(Cy5), a short polyethylene glycol (PEG) spacer, and a reactive trans-cyclooctene (TCO)

moiety. The TCO group enables rapid and specific covalent bond formation with tetrazine-

modified molecules through an inverse-electron-demand Diels-Alder (iEDDA) cycloaddition

reaction.[1][2][3] This "click chemistry" reaction is exceptionally fast, highly selective, and

biocompatible, proceeding efficiently under physiological conditions without the need for a

catalyst.[4][5]

The Cy5 fluorophore offers excellent spectral properties in the far-red region, minimizing

background autofluorescence from biological samples. The hydrophilic PEG2 linker enhances

solubility in aqueous buffers and provides a spacer to reduce potential steric hindrance

between the dye and the target molecule. These features make Cy5-PEG2-TCO a powerful

tool for a variety of applications, including protein and cell labeling, fluorescence microscopy,

and flow cytometry.
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Chemical Properties and Specifications
The key chemical and physical properties of Cy5-PEG2-TCO are summarized in the tables

below for easy reference.

General Specifications
Property Value Reference

Molecular Formula C47H65ClN4O5

Molecular Weight 801.50 g/mol

Appearance Blue solid

Purity >95% (HPLC)

Spectral Properties
Property Value Reference

Excitation Maximum (λex) ~647-651 nm

Emission Maximum (λem) ~663-670 nm

Molar Extinction Coefficient ~250,000 cm⁻¹M⁻¹

Quantum Yield ~0.2-0.27

Solubility and Storage
Property Value Reference

Solubility
Soluble in DMSO, DMF, and

Methanol

Storage Conditions
Store at -20°C, desiccated and

protected from light.

The iEDDA Reaction: Mechanism of Action
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Cy5-PEG2-TCO functions through the inverse-electron-demand Diels-Alder (iEDDA) reaction,

a cornerstone of bioorthogonal chemistry. This reaction involves the [4+2] cycloaddition

between the electron-deficient tetrazine and the strained, electron-rich trans-cyclooctene

(TCO). The reaction proceeds in two steps: a rapid cycloaddition to form an unstable

intermediate, followed by a retro-Diels-Alder reaction that irreversibly releases nitrogen gas

(N₂) to yield a stable, fluorescently labeled dihydropyridazine product. The reaction is extremely

fast, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹.

Mechanism of the iEDDA Reaction
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Caption: The inverse-electron-demand Diels-Alder (iEDDA) reaction pathway.

Experimental Protocols
This section provides a general protocol for labeling a tetrazine-modified protein with Cy5-

PEG2-TCO. Note that optimal conditions may vary depending on the specific biomolecule and

experimental setup.

Protocol: Labeling of a Tetrazine-Modified Protein
Materials:

Tetrazine-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Cy5-PEG2-TCO

Anhydrous Dimethyl Sulfoxide (DMSO)
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Desalting column (e.g., Sephadex G-25)

Procedure:

Prepare Stock Solution: Dissolve Cy5-PEG2-TCO in anhydrous DMSO to a concentration of

10 mM.

Prepare Protein Sample: Dissolve the tetrazine-modified protein in PBS (pH 7.4) to a

concentration of 1-5 mg/mL.

Labeling Reaction: Add a 5-10 fold molar excess of the Cy5-PEG2-TCO stock solution to the

protein solution.

Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature, protected

from light. The reaction is typically rapid.

Purification: Remove excess, unreacted Cy5-PEG2-TCO using a desalting column

equilibrated with PBS.

Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of

the purified conjugate at 280 nm (for the protein) and ~650 nm (for Cy5). The labeled protein

is now ready for downstream applications.
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Workflow for Protein Labeling
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Caption: A typical workflow for labeling a tetrazine-modified protein.

Applications
The unique properties of Cy5-PEG2-TCO make it a versatile tool for a range of applications in

biological research and drug development.

Fluorescence Microscopy: The bright, far-red fluorescence of Cy5 is ideal for high-resolution

imaging of labeled biomolecules in cells and tissues with minimal autofluorescence.
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Flow Cytometry: Labeled cells can be readily detected and quantified using flow cytometers

equipped with appropriate lasers and filters.

In Vivo Imaging: The pre-targeting approach, where a TCO-modified antibody is

administered first, followed by the Cy5-PEG2-TCO, can be used for targeted in vivo imaging.

Protein Labeling and Tracking: Covalently attaching Cy5-PEG2-TCO to proteins allows for

the study of their localization, trafficking, and interactions within living systems.

Stability and Handling
Trans-cyclooctene (TCO) compounds can be susceptible to isomerization to their less reactive

cis-cyclooctene (CCO) form, particularly in the presence of thiols or upon prolonged storage.

For optimal performance, it is recommended to store Cy5-PEG2-TCO at -20°C, protected from

light and moisture. Prepare stock solutions in anhydrous DMSO fresh for each experiment.

While some TCO derivatives have shown stability in aqueous solutions for extended periods, it

is best practice to use the reagent promptly after reconstitution.

Conclusion
Cy5-PEG2-TCO is a high-performance fluorescent probe for bioorthogonal chemistry. Its rapid,

specific, and catalyst-free reaction with tetrazines, combined with the excellent spectral

properties of the Cy5 dye, provides a powerful tool for the precise labeling and visualization of

biomolecules in complex biological systems. The detailed protocols and data provided in this

guide serve as a valuable resource for researchers aiming to incorporate this versatile reagent

into their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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